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Compound of Interest

Compound Name: (S)-(+)-5-Hexen-2-ol

CAS No.: 17397-24-9

Cat. No.: B096133

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the chemical and physical properties,

synthesis, and spectroscopic data of (S)-(+)-5-Hexen-2-ol, a valuable chiral building block in

organic synthesis.

Core Chemical and Physical Properties
(S)-(+)-5-Hexen-2-ol is a chiral secondary alcohol that presents as a colorless liquid. Its

chemical structure consists of a six-carbon chain with a double bond between carbons 5 and 6,

and a hydroxyl group on the stereogenic center at carbon 2.

General and Physical Properties
The fundamental chemical and physical characteristics of (S)-(+)-5-Hexen-2-ol are

summarized in the table below, providing a consolidated reference for laboratory and research

applications.
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Property Value Source

Molecular Formula C₆H₁₂O

Molecular Weight 100.16 g/mol

Appearance Colorless liquid -

Boiling Point 130-131 °C (lit.)

Density 0.828 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.4320 (lit.)

Optical Activity ([α]20/D) +15.0° (c = 1 in chloroform)

Solubility Soluble in water.[1] -

Flash Point
43.33 °C (110.0 °F) - closed

cup

Structural and Spectroscopic Data
Detailed structural identifiers and references to key spectroscopic data are crucial for the

unambiguous identification and characterization of (S)-(+)-5-Hexen-2-ol.
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Identifier/Data Type Value/Reference Source

CAS Number 17397-24-9

InChI

1S/C6H12O/c1-3-4-5-

6(2)7/h3,6-7H,1,4-

5H2,2H3/t6-/m0/s1

InChI Key
LNPNXWKVAFKIBX-

LURJTMIESA-N

SMILES C--INVALID-LINK--CCC=C

¹H NMR & ¹³C NMR
Data available in spectral

databases.
[2]

Mass Spectrometry (GC-MS)
Data available in spectral

databases.
[2][3]

Infrared (IR) Spectrum
Data available in spectral

databases.
[4]

Synthesis of (S)-(+)-5-Hexen-2-ol: An Experimental
Workflow
The enantioselective synthesis of (S)-(+)-5-Hexen-2-ol is of significant interest due to its utility

as a chiral precursor in the synthesis of more complex molecules. A common and effective

method involves the nucleophilic ring-opening of a chiral epoxide. One such route is the

reaction of (S)-(-)-propylene oxide with allylmagnesium bromide.[5]

The following diagram outlines a typical experimental workflow for this synthesis.
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(e.g., dry THF) at low temperature
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saturated aqueous NH₄Cl

Extract with an
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Dry organic layer
(e.g., over MgSO₄)
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Synthesis Workflow for (S)-(+)-5-Hexen-2-ol
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Detailed Experimental Protocol
While specific reaction conditions can vary, a general protocol for the synthesis of chiral

homoallylic alcohols via Grignard addition to epoxides is as follows:

Preparation of the Grignard Reagent: Allylmagnesium bromide is typically prepared by the

reaction of magnesium turnings with allyl bromide in anhydrous diethyl ether or

tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

Reaction with Epoxide: The solution of the freshly prepared Grignard reagent is cooled to a

low temperature (e.g., 0 °C or lower). A solution of (S)-(-)-propylene oxide in the same

anhydrous solvent is then added dropwise to the Grignard reagent. The reaction mixture is

stirred at low temperature and then allowed to warm to room temperature to ensure the

reaction goes to completion.

Work-up: The reaction is carefully quenched by the slow addition of a saturated aqueous

solution of ammonium chloride. This step protonates the resulting alkoxide and neutralizes

any unreacted Grignard reagent.

Extraction and Drying: The aqueous and organic layers are separated. The aqueous layer is

typically extracted several times with an organic solvent such as diethyl ether. The combined

organic extracts are then washed with brine, dried over an anhydrous drying agent (e.g.,

magnesium sulfate or sodium sulfate), filtered, and the solvent is removed under reduced

pressure.

Purification: The crude product is purified by fractional distillation under reduced pressure or

by column chromatography on silica gel to yield the pure (S)-(+)-5-Hexen-2-ol.

Analysis: The purity and identity of the final product are confirmed by analytical techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy.[2][6] The enantiomeric purity is determined by chiral gas

chromatography or by measuring the specific rotation using a polarimeter.

Safety and Handling
(S)-(+)-5-Hexen-2-ol is a flammable liquid and vapor. Appropriate safety precautions should be

taken when handling this compound. It is recommended to work in a well-ventilated fume hood
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and to wear personal protective equipment, including safety glasses, gloves, and a lab coat.

Keep away from heat, sparks, open flames, and hot surfaces.

This technical guide provides a comprehensive overview of the key chemical and physical

properties of (S)-(+)-5-Hexen-2-ol, along with a representative synthesis workflow. This

information is intended to support researchers and professionals in the fields of chemical

synthesis and drug development in their utilization of this versatile chiral building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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